Cas no 922061-65-2 (3,4-dimethyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide)

• Product Name: 3,4-dimethyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide
• CAS No: 922061-65-2
• MF: C₁₈H₂₀N₂O₄S
• MW: 360.427403450012
• CID: 6063647
• PubChem ID: 18571607
• Update Time: 2025-06-07

3,4-dimethyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide
• 3,4-dimethyl-N-(4-methyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)benzenesulfonamide
• 922061-65-2
• 3,4-dimethyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzenesulfonamide
• F2277-0033
• AKOS024635571

• Inchi： 1S/C18H20N2O4S/c1-12-4-6-15(10-13(12)2)25(22,23)19-14-5-7-17-16(11-14)18(21)20(3)8-9-24-17/h4-7,10-11,19H,8-9H2,1-3H3
• InChI Key： VBYBOTJIRCUPLD-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C3OCCN(C)C(=O)C3=C2)(=O)=O)=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 360.11437830g/mol
• Monoisotopic Mass: 360.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 3,4-dimethyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide

Introduction to 3,4-dimethyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide and Its Significance in Modern Chemical Research

3,4-dimethyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide, identified by the CAS number 922061-65-2, represents a compound of considerable interest in the realm of pharmaceutical and chemical research. This molecule, characterized by its intricate structure and functional groups, has garnered attention due to its potential applications in medicinal chemistry and drug development. The sulfonamide moiety and the benzoxazepine scaffold are particularly noteworthy, as they are known for their diverse biological activities and structural versatility.

The structure of 3,4-dimethyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide incorporates several key features that contribute to its unique chemical properties. The presence of the sulfonamide group (–SO₂NH₂) enhances its solubility in polar solvents and facilitates interactions with biological targets. Additionally, the benzoxazepine ring system is a well-studied pharmacophore that exhibits a range of biological activities, including anti-inflammatory and analgesic effects. The 3,4-dimethyl substitution pattern further modulates the electronic and steric properties of the molecule, influencing its reactivity and binding affinity.

In recent years, there has been a growing interest in heterocyclic compounds that incorporate benzoxazepine moieties due to their potential therapeutic benefits. Studies have demonstrated that benzoxazepine derivatives can modulate various biological pathways by interacting with enzymes and receptors. For instance, certain benzoxazepine-based compounds have shown promise in the treatment of neurological disorders by targeting serotonin receptors. The sulfonamide derivative mentioned here is no exception and has been explored for its potential role in modulating inflammatory responses and pain perception.

The synthesis of 3,4-dimethyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the benzoxazepine core through cyclization reactions followed by functional group transformations to introduce the sulfonamide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency of these transformations. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the structural integrity of the final product.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the sulfonamide group and the benzoxazepine scaffold provides a rich scaffold for structure-based drug design. Computational modeling techniques have been utilized to predict the binding modes of this compound with target proteins. These studies have revealed that it can interact with various enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, molecular dynamics simulations have helped in understanding the conformational flexibility of the molecule, which is crucial for optimizing its pharmacological properties.

The pharmacological profile of 3,4-dimethyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide has been evaluated through in vitro and in vivo studies. Initial experiments have shown that it exhibits significant inhibitory activity against key enzymes involved in inflammation such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings are particularly intriguing given the widespread use of nonsteroidal anti-inflammatory drugs (NSAIDs) that target these enzymes. Furthermore, animal models have demonstrated that this compound can reduce inflammation-induced pain without causing significant side effects.

The potential therapeutic applications of this compound extend beyond anti-inflammatory effects. Preliminary data suggest that it may also possess neuroprotective properties by modulating neurotransmitter systems involved in pain perception. This dual mechanism of action makes it an attractive candidate for developing novel therapeutics for chronic pain conditions such as neuropathic pain and arthritis. Clinical trials are currently underway to evaluate its efficacy and safety profile in human subjects. These trials aim to provide further evidence supporting its potential as a next-generation therapeutic agent.

The chemical synthesis and pharmaceutical development of 3,4-dimethyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-y]benzene-l-sulfonamide highlight the importance of interdisciplinary collaboration between chemists and biologists. The integration of synthetic chemistry with computational modeling and pharmacological testing has accelerated the discovery process significantly. This compound serves as a testament to the power of modern chemical research in identifying novel molecules with therapeutic potential.

Looking ahead, 922061 - 65 - 2 will continue to be a subject of intense research due to its unique structural features and promising biological activities. Future studies will focus on optimizing its pharmacokinetic properties through structural modifications while maintaining or enhancing its biological efficacy. Additionally, 3 , 4 - dimethyl - N - ( 4 - methyl - 5 - oxo - 2 , 3 , 4 , 5 - tetrahydro - 1 , 4 - benz ox az epin - 7 - yl ) ben zene - l - sul fon am ide may find applications beyond traditional pharmaceuticals , such as in agrochemicals or material science , where its chemical versatility could be leveraged.